1'-Benzyl-6-bromospiro[chromene-2,4'-piperidin]-4(3H)-one hydrochloride

Specification

• CAS No.: 81109-68-4
• Molecular Formula: C20H21BrClNO2
• Molecular Weight: 422.7 g/mol
• IUPAC Name: 1'-benzyl-6-bromospiro[3H-chromene-2,4'-piperidine]-4-one;hydrochloride
• Standard InChI: InChI=1S/C20H20BrNO2.ClH/c21-16-6-7-19-17(12-16)18(23)13-20(24-19)8-10-22(11-9-20)14-15-4-2-1-3-5-15;/h1-7,12H,8-11,13-14H2;1H
• Standard InChI Key: YGRSXLBUGQULNF-UHFFFAOYSA-N
• SMILES: C1CN(CCC12CC(=O)C3=C(O2)C=CC(=C3)Br)CC4=CC=CC=C4.Cl
• Canonical SMILES: C1CN(CCC12CC(=O)C3=C(O2)C=CC(=C3)Br)CC4=CC=CC=C4.Cl

Introduction

Chemical Properties and Structure

1'-Benzyl-6-bromospiro[chromene-2,4'-piperidin]-4(3H)-one hydrochloride is characterized by a spirocyclic structure where a chromene ring system and a piperidine ring share a quaternary carbon atom. This structural arrangement creates a rigid three-dimensional framework that can be valuable in drug design and development.

Basic Chemical Information

The compound possesses the following key chemical identifiers and properties:

Property	Value
CAS Registry Number	81109-68-4
Molecular Formula	C20H21BrClNO2
Molecular Weight	422.7 g/mol
IUPAC Name	1'-benzyl-6-bromospiro[3H-chromene-2,4'-piperidine]-4-one;hydrochloride
Standard InChI	InChI=1S/C20H20BrNO2.ClH/c21-16-6-7-19-17(12-16)18(23)13-20(24-19)8-10-22(11-9-20)14-15-4-2-1-3-5-15;/h1-7,12H,8-11,13-14H2;1H
Standard InChIKey	YGRSXLBUGQULNF-UHFFFAOYSA-N

Structural Features

The core structure of 1'-Benzyl-6-bromospiro[chromene-2,4'-piperidin]-4(3H)-one hydrochloride contains several important features:

• A chromene heterocycle with a ketone group at the 4-position

• A bromine substituent at the 6-position of the chromene ring

• A spiro fusion connecting the chromene and piperidine rings

• A benzyl group attached to the nitrogen of the piperidine ring

• A hydrochloride salt formation

Synthesis and Related Compounds

Related Structural Analogs

Several structurally related compounds provide context for understanding the properties and potential applications of 1'-Benzyl-6-bromospiro[chromene-2,4'-piperidin]-4(3H)-one hydrochloride:

Compound	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Relationship to Target Compound
Spiro[chromene-2,4'-piperidin]-4(3H)-one	136081-84-0	C13H15NO2	217.26	Parent compound without bromine, benzyl group, or HCl salt
1''-Benzylspiro[chroman-2,4''-piperidine]	81109-74-2	C20H23NO	293.4	Related compound with benzyl group but lacking bromine and ketone

The parent compound, Spiro[chromene-2,4'-piperidin]-4(3H)-one, serves as the basic scaffold upon which functional groups are added to create the target compound. The 1''-Benzylspiro[chroman-2,4''-piperidine] represents another structural variant, differing in the oxidation state of the chromane ring and lacking the 4-ketone functionality.